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Cat. No.: B1496063 Get Quote

Abstract
This document provides a comprehensive guide for the safe and effective preparation,

handling, and storage of Cadeguomycin solutions in a research laboratory setting.

Cadeguomycin, a nucleoside analog antibiotic, requires careful handling due to its potential

biological activity. These protocols are designed to ensure experimental accuracy,

reproducibility, and operator safety. The methodologies outlined herein are grounded in

established laboratory practices for handling potent compounds and are supplemented with

specific data pertinent to Cadeguomycin's physicochemical properties.

Compound Profile & Physicochemical Properties
Cadeguomycin (7-Carboxy-7-deazaguanosine) is a nucleoside analog antibiotic isolated from

Streptomyces hygroscopicus.[1] Understanding its fundamental properties is critical for

accurate solution preparation and for anticipating its behavior in experimental systems.[2]
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Property Value Source

IUPAC Name

2-amino-7-[(2R,3R,4S,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]-4-

oxo-3H-pyrrolo[2,3-

d]pyrimidine-5-carboxylic acid

[3]

Molecular Formula C₁₂H₁₄N₄O₇ [3][4]

Molecular Weight 326.26 g/mol [3][4]

CAS Number 81645-08-1 [3][4]

Appearance Colorless needle crystals [5]

Purity ≥95% (Varies by supplier) [4]

Solubility
Soluble in DMSO. Sparingly

soluble in water.
[2]

Melting Point 231-239 °C (decomposes) [5]

Safety & Handling Precautions
Cadeguomycin is a biologically active molecule and, like many nucleoside analogs, should be

handled as a potentially cytotoxic or hazardous compound.[6][7] Adherence to strict safety

protocols is mandatory to minimize exposure risk.[8][9]

Engineering Controls: All handling of Cadeguomycin powder and concentrated stock

solutions must be performed in a certified chemical fume hood or a Class II Biological Safety

Cabinet to prevent inhalation of aerosols or fine powders.[6]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required.[8][10]

Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn.

Lab Coat: A disposable, back-closing gown is recommended over a standard lab coat.[10]
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Eye Protection: ANSI-rated safety glasses with side shields or a full-face shield must be

worn.[9]

Respiratory Protection: An N95 respirator is recommended when handling the powder

outside of a containment hood.[10]

Spill Management: A spill kit specifically for cytotoxic compounds must be readily available.

[6] In case of a spill, the area should be immediately evacuated and decontaminated by

trained personnel according to institutional guidelines.

Waste Disposal: All materials contaminated with Cadeguomycin (e.g., pipette tips, tubes,

vials, gloves, gowns) must be disposed of as cytotoxic or chemical waste in designated,

clearly labeled, leak-proof containers, following institutional and local regulations.[6][8]

Protocol: Preparation of Primary Stock Solution (10
mM in DMSO)
The preparation of a concentrated stock solution is a critical first step that ensures accuracy

and consistency across multiple experiments.[2][11][12] DMSO is the recommended solvent for

the primary stock due to Cadeguomycin's solubility profile.

Materials
Cadeguomycin powder (solid)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber glass vial with a Teflon-lined screw cap[13]

Sterile, disposable serological pipettes and/or calibrated micropipettes

Vortex mixer

Calculation
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The fundamental formula for calculating the mass required for a molar stock solution is: Mass

(g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )[2]

For a 10 mM (0.010 mol/L) stock solution in 1 mL (0.001 L):

Mass (g) = 0.010 mol/L * 0.001 L * 326.26 g/mol = 0.00326 g

Mass (mg) = 3.26 mg

Step-by-Step Procedure
Preparation: Bring the sealed vial of Cadeguomycin powder and the bottle of anhydrous

DMSO to room temperature before opening. This prevents condensation of atmospheric

moisture.[13]

Weighing: In a chemical fume hood, carefully weigh 3.26 mg of Cadeguomycin powder onto

a weigh boat. Record the exact mass.

Solubilization: Quantitatively transfer the weighed powder into the sterile amber glass vial.

Solvent Addition: Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the vial.

Dissolution: Secure the cap tightly and vortex the solution thoroughly until all solid is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.

Labeling: Clearly label the vial with the compound name ("Cadeguomycin"), concentration

(10 mM in DMSO), preparation date, and your initials.[6][14]

Storage: Store the primary stock solution as recommended in Section 5.0.

Protocol: Preparation of Aqueous Working
Solutions
For most biological applications, the DMSO stock solution must be serially diluted into an

aqueous buffer or cell culture medium. It is crucial to ensure the final DMSO concentration is

low (typically ≤0.1%) to avoid solvent-induced toxicity in cell-based assays.
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Materials
10 mM Cadeguomycin primary stock solution in DMSO

Sterile phosphate-buffered saline (PBS), cell culture medium, or other desired aqueous

buffer

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes

Step-by-Step Procedure (Example: 10 µM in 1 mL
Culture Medium)

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes,

first prepare a 100X intermediate stock (1 mM).

Pipette 10 µL of the 10 mM primary stock into 90 µL of sterile DMSO. Vortex gently.

Final Dilution:

Pipette 10 µL of the 1 mM intermediate stock into 990 µL of pre-warmed cell culture

medium.

This yields a final concentration of 10 µM Cadeguomycin in a solution with 0.1% DMSO.

Mixing: Mix thoroughly by gentle inversion or vortexing. Do not vortex vigorously if the

medium contains serum, as this can cause proteins to froth.

Usage: Use the freshly prepared working solution immediately. Do not store aqueous

working solutions for extended periods unless stability data is available.
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Solution Preparation Workflow

Working Solution Dilution

Cadeguomycin Powder

Weigh 3.26 mg

Add 1 mL DMSO

Anhydrous DMSO

10 mM Primary Stock
(in DMSO)

Serial Dilution

Aqueous Buffer
(e.g., Culture Medium)

Final Working Solution
(e.g., 10 µM)

Click to download full resolution via product page

Caption: Workflow for Cadeguomycin solution preparation.

Stability & Storage Recommendations
Proper storage is essential to maintain the potency and integrity of Cadeguomycin solutions.

[2] Repeated freeze-thaw cycles should be avoided by aliquoting the primary stock solution into

single-use volumes.[2]
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Solution Type
Storage
Temperature

Recommended
Container

Shelf Life

Solid Powder -20°C Original sealed vial
>1 year (as per

supplier)

Primary Stock (in

DMSO)

-20°C

(Recommended) or

-80°C

Amber glass or

polypropylene vials

At least 6 months at

-20°C

Aqueous Working

Solution
2-8°C

Sterile polypropylene

tubes

Prepare fresh; use

within 24 hours

Mechanism of Action Overview
Cadeguomycin is a nucleoside analog, a class of compounds that often function by interfering

with nucleic acid synthesis.[15] As an analog of guanosine, it can be recognized by viral or

cellular enzymes, such as thymidine kinase, and incorporated into growing DNA or RNA chains,

or it may inhibit enzymes essential for DNA synthesis.[16] This disruption of nucleic acid

replication is the basis for its potential antibacterial, antiviral, and antitumor activities.

Cadeguomycin
(Guanosine Analog)

Target Cell
(Bacterial, Viral-Infected) Cellular/Viral Kinases Phosphorylated

Cadeguomycin
Phosphorylation

DNA/RNA Polymerase

Competitive
Inhibition Inhibition of

Nucleic Acid Synthesis
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Caption: Putative mechanism of action for Cadeguomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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